Cas no 91086-68-9 (2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER)
91086-68-9 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER
CAS No:91086-68-9
MF:C8H10O2S
MW:170.228801250458
CID:3279140
PubChem ID:13356127
Update Time:2025-04-21
2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER
- Methyl 5-ethylthiophene-2-carboxylate
- E89855
- 91086-68-9
- METHYL5-ETHYLTHIOPHENE-2-CARBOXYLATE
- MFCD06203733
- AKOS009015575
- CS-0195889
- methyl 5-ethyl-2-thiophenecarboxylate
- SCHEMBL11984343
-
- Inchi: 1S/C8H10O2S/c1-3-6-4-5-7(11-6)8(9)10-2/h4-5H,3H2,1-2H3
- InChI Key: XBHFFZLMQIVPDP-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC=C1CC
Computed Properties
- Exact Mass: 170.04015073g/mol
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.5Ų
2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR955910-1g |
Methyl 5-ethylthiophene-2-carboxylate |
91086-68-9 | 95% | 1g |
£555.00 | 2025-02-21 | |
| Aaron | AR00IH65-500mg |
2-Thiophenecarboxylic acid, 5-ethyl-, methyl ester |
91086-68-9 | 95% | 500mg |
$378.00 | 2025-02-12 | |
| Aaron | AR00IH65-1g |
2-Thiophenecarboxylic acid, 5-ethyl-, methyl ester |
91086-68-9 | 95% | 1g |
$503.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266559-1g |
Methyl 5-ethylthiophene-2-carboxylate |
91086-68-9 | 95% | 1g |
¥6008.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266559-5g |
Methyl 5-ethylthiophene-2-carboxylate |
91086-68-9 | 95% | 5g |
¥14808.00 | 2024-04-25 | |
| abcr | AB567313-250mg |
Methyl 5-ethylthiophene-2-carboxylate; . |
91086-68-9 | 250mg |
€304.70 | 2025-04-15 | ||
| abcr | AB567313-1g |
Methyl 5-ethylthiophene-2-carboxylate; . |
91086-68-9 | 1g |
€557.50 | 2025-04-15 | ||
| abcr | AB567313-5g |
Methyl 5-ethylthiophene-2-carboxylate; . |
91086-68-9 | 5g |
€1852.90 | 2025-04-15 | ||
| Ambeed | A785813-1g |
Methyl 5-ethylthiophene-2-carboxylate |
91086-68-9 | 95% | 1g |
$711.0 | 2025-04-15 |
2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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